4-(tert-butyl)-N-(3-(3-cyano-2-oxo-1,2,7,8-tetrahydro-1,6-naphthyridin-6(5H)-yl)-3-oxopropyl)benzenesulfonamide

• IUPAC Name: 4-tert-butyl-N-[3-(3-cyano-2-oxo-1,5,7,8-tetrahydro-1,6-naphthyridin-6-yl)-3-oxopropyl]benzenesulfonamide
• InChI: InChI=1S/C22H26N4O4S/c1-22(2,3)17-4-6-18(7-5-17)31(29,30)24-10-8-20(27)26-11-9-19-16(14-26)12-15(13-23)21(28)25-19/h4-7,12,24H,8-11,14H2,1-3H3,(H,25,28)
• InChI Key: LVHHPPLRKGCZIJ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=CC=C(C=C1)S(=O)(=O)NCCC(=O)N2CCC3=C(C2)C=C(C(=O)N3)C#N
• Molecular Formula: C22H26N4O4S
• Molecular Weight: 442.5 g/mol

Description

4-(tert-butyl)-N-(3-(3-cyano-2-oxo-1,2,7,8-tetrahydro-1,6-naphthyridin-6(5H)-yl)-3-oxopropyl)benzenesulfonamide is a useful research compound. Its molecular formula is C22H26N4O4S and its molecular weight is 442.53. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

Researchers have developed novel compounds incorporating sulfonamide moieties, exploring their synthesis, structural characterization, and potential applications. For example, the synthesis of sulfonamide-substituted iron phthalocyanines demonstrated remarkable stability under oxidative conditions, highlighting the utility of sulfonamide derivatives in designing potential oxidation catalysts (Işci et al., 2014). Additionally, the creation of novel naphthyridine sulfonamide derivatives for potential antibacterial applications revealed their ability to inhibit efflux pumps in resistant bacterial strains (Oliveira-Tintino et al., 2020).

Biological Activity

Some compounds containing the sulfonamide group have shown promising biological activities. For instance, tetrahydroquinoline derivatives bearing sulfonamide moieties have been identified as a new class of antitumor agents, with certain compounds exhibiting potency greater than Doxorubicin, a commonly used chemotherapy drug (Alqasoumi et al., 2010). This demonstrates the potential of sulfonamide derivatives in the development of new anticancer medications.

Chemical Properties and Applications

The chemical properties of sulfonamide derivatives have been exploited for various applications, including the development of novel catalysts and the exploration of their reactivity. For example, studies on the metalation of arenes have provided insights into the selective mono- or dimetalation processes, which are crucial for the synthesis of complex organic compounds (Schlosser et al., 1990). Another study highlighted the construction of 1-naphthols via benzannulation, showcasing the versatility of sulfonamide derivatives in facilitating complex organic reactions (Bai et al., 2015).